N-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)thiophene-2-sulfonamide

• IUPAC Name: N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C15H20N2O2S3/c18-22(19,15-4-2-10-21-15)16-11-13-5-7-17(8-6-13)12-14-3-1-9-20-14/h1-4,9-10,13,16H,5-8,11-12H2
• InChI Key: OKCJILSFDRSDKY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNS(=O)(=O)C2=CC=CS2)CC3=CC=CS3
• Molecular Formula: C15H20N2O2S3
• Molecular Weight: 356.5 g/mol

Description

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with interesting applications in the field of medicinal chemistry. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Synthesis Analysis

Thiophene derivatives can be synthesized through various methods. For instance, N,N-Dimethylformamide (DMF) can react with thiophene to obtain 2-thiophenecarbaldehyde, which then reacts with isopropyl chloroacetate to obtain 2-thiopheneacetaldehyde. This can then react with hydroxylamine hydrochloride to obtain 2-thiopheneacetaldehyde oxime, and finally be reduced to give 2-thiopheneethylamine.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C.

Chemical Reactions Analysis

Thiophene derivatives can undergo various chemical reactions. For instance, [3+2] cycloaddition reaction of a thiophene derivative with an alkyne moiety and regioselective cycloisomerization can lead to new thiophenes.

Physical And Chemical Properties Analysis

Thiophene is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

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Material Science

Thiophenes find applications beyond medicine:

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Polymers and Dyes

Amides, including thiophene derivatives, have applications in polymers and dyes. .

Antitumor Activity

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Antiviral and Antimicrobial Properties

. Further studies are needed to explore their efficacy against specific pathogens.

Liquid Crystals

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Mechanism of Action

Thiophene derivatives have been reported to exhibit many pharmacological properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer.

Safety and Hazards

Safety information for thiophene derivatives can vary. For instance, one derivative, {1-[(thiophen-2-yl)methyl]piperidin-4-yl}methanamine, has hazard statements H302,H312,H314,H332.

Future Directions

Thiophene-based analogs have been a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.